Cas no 207228-93-1 (2H-1,5-Benzodioxepin-3(4H)-one, 7-propyl-)

• Product Name: 2H-1,5-Benzodioxepin-3(4H)-one, 7-propyl-
• CAS No: 207228-93-1
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 288055
• Update Time: 2023-08-02

2H-1,5-Benzodioxepin-3(4H)-one, 7-propyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,5-Benzodioxepin-3(4H)-one,7-propyl-
• 2H-1,5-Benzodioxepin-3(4H)-one, 7-propyl-
• KQPGRKHBHURUAP-UHFFFAOYSA-N
• 7-propyl-2H,4H-1,5-benzodioxepin-3-one
• 7-Propyl-2,4-dihydro-3H-1,5-benzodioxepin-3-one

• Inchi： 1S/C12H14O3/c1-2-3-9-4-5-11-12(6-9)15-8-10(13)7-14-11/h4-6H,2-3,7-8H2,1H3
• InChI Key： KQPGRKHBHURUAP-UHFFFAOYSA-N
• SMILES： O1CC(COC2=CC=C(C=C12)CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.134
• Boiling Point: 327.386°C at 760 mmHg
• Flash Point: 142.872°C
• Refractive Index: 1.527